Cas no 1558452-43-9 ((2-methylpyrimidin-4-yl)methanethiol)

• Product Name: (2-methylpyrimidin-4-yl)methanethiol
• CAS No: 1558452-43-9
• MF: C₆H₈N₂S
• MW: 140.206119537354
• CID: 6137524
• PubChem ID: 89029641
• Update Time: 2025-10-29

(2-methylpyrimidin-4-yl)methanethiol Chemical and Physical Properties

Names and Identifiers

• (2-methylpyrimidin-4-yl)methanethiol
• 4-Pyrimidinemethanethiol, 2-methyl-
• SCHEMBL13178561
• 1558452-43-9
• EN300-1288883

• Inchi： 1S/C6H8N2S/c1-5-7-3-2-6(4-9)8-5/h2-3,9H,4H2,1H3
• InChI Key： DOFLOHDNUIQYPX-UHFFFAOYSA-N
• SMILES： C1(C)=NC=CC(CS)=N1

Computed Properties

• Exact Mass: 140.04081944g/mol
• Monoisotopic Mass: 140.04081944g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 9
• Rotatable Bond Count: 1
• Complexity: 87.1
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.7
• Topological Polar Surface Area: 26.8Ų

Additional information on (2-methylpyrimidin-4-yl)methanethiol

Chemical Profile of (2-methylpyrimidin-4-yl)methanethiol (CAS No. 1558452-43-9)

(2-methylpyrimidin-4-yl)methanethiol is a specialized organic compound with significant applications in the field of pharmaceutical and chemical research. This compound, identified by its CAS number 1558452-43-9, belongs to the pyrimidine derivatives family, a class of molecules widely studied for their biological and chemical properties. The structural uniqueness of this compound lies in its combination of a pyrimidine ring substituted with a methyl group at the 2-position and a methanethiol moiety at the 4-position, making it a versatile intermediate in synthetic chemistry.

The< strong>methanethiol functional group, also known as thiomethane, contributes to the reactivity of the molecule, enabling various chemical transformations that are valuable in drug synthesis. Pyrimidine derivatives are particularly important in medicinal chemistry due to their resemblance to nucleic acid bases, which are fundamental components of DNA and RNA. This structural similarity allows these compounds to interact with biological targets, making them promising candidates for therapeutic applications.

Recent research has highlighted the potential of< strong>(2-methylpyrimidin-4-yl)methanethiol in the development of novel pharmaceuticals. Its unique structure provides a scaffold for designing molecules that can modulate biological pathways involved in diseases such as cancer, inflammation, and neurological disorders. For instance, studies have shown that pyrimidine-based compounds can inhibit enzymes that are overexpressed in tumor cells, leading to their destruction without harming healthy tissues. This selective toxicity is a critical factor in the development of effective anticancer agents.

In addition to its role in drug discovery, (2-methylpyrimidin-4-yl)methanethiol has been explored as a key intermediate in the synthesis of more complex molecules. Its reactivity allows for the introduction of various functional groups, enabling chemists to create diverse libraries of compounds for high-throughput screening. This approach has been instrumental in identifying lead compounds that exhibit desired biological activities. The compound's versatility makes it a valuable tool in both academic research and industrial drug development pipelines.

The synthesis of< strong>(2-methylpyrimidin-4-yl)methanethiol involves multi-step organic reactions that require precise control over reaction conditions. Advanced synthetic techniques, such as palladium-catalyzed cross-coupling reactions and nucleophilic substitutions, are often employed to achieve high yields and purity. These methods ensure that the final product meets the stringent standards required for pharmaceutical applications. The efficiency and scalability of these synthetic routes are crucial factors in determining the commercial viability of drugs derived from this compound.

The pharmacological properties of< strong>(2-methylpyrimidin-4-yl)methanethiol have been investigated through both computational modeling and experimental studies. Computational methods allow researchers to predict how the molecule will interact with biological targets by simulating its behavior at an atomic level. These predictions can guide experimental design and help optimize drug candidates before they enter clinical trials. Experimental validation involves testing the compound's activity in vitro using cell-based assays and in vivo using animal models.

One notable application of< strong>(2-methylpyrimidin-4-yl)methanethiol is in the development of kinase inhibitors. Kinases are enzymes that play a critical role in cell signaling pathways, and their dysregulation is associated with various diseases, including cancer. By designing molecules that specifically inhibit aberrant kinase activity, researchers aim to develop treatments that can restore normal cellular function. The pyrimidine scaffold provides a framework for creating kinase inhibitors with high selectivity and potency.

The safety profile of< strong>(2-methylpyrimidin-4-yl)methanethiol is another important consideration in its development as a pharmaceutical agent. Preclinical studies are conducted to assess its toxicity, pharmacokinetics, and potential side effects. These studies involve administering the compound to animals at various doses to evaluate its safety margins and metabolic fate. The data generated from these studies are essential for determining appropriate dosages and administration routes for human trials.

The future prospects of< strong>(2-methylpyrimidin-4-yl)methanethiol are promising, with ongoing research exploring new therapeutic applications and synthetic methodologies. Advances in drug delivery systems may further enhance its efficacy by improving bioavailability and targeting specificity. Collaborative efforts between academia and industry are likely to accelerate the translation of laboratory discoveries into clinical therapies.

In conclusion,< strong>(2-methylpyrimidin-4-yl)methanethiol (CAS No. 1558452-43-9) is a versatile compound with significant potential in pharmaceutical research and development. Its unique structure and reactivity make it a valuable intermediate for synthesizing biologically active molecules. Ongoing studies continue to uncover new applications for this compound, reinforcing its importance as a tool in modern drug discovery.